(S)-usnate
Overview
Description
(-)-usnic acid(2-) is dianion of (-)-usnic acid. It is a conjugate base of a (-)-usnic acid.
Scientific Research Applications
Biological Activities and Derivative Development
Usnic acid, a well-studied lichen metabolite, has multiple biological activities such as antibacterial, immunostimulating, antiviral, antifungal, anti-inflammatory, and antiparasitic properties. However, its hydrophobic and toxic nature limits its direct application. Scientific research has focused on developing derivatives like potassium usnate, which is more hydrophilic. These derivatives are being studied for optimized biological activities and reduced toxicity. They show promise in various in vitro and in vivo assays compared to usnic acid itself (Araújo et al., 2021).
Stability and Kinetics
The stability of usnate derivatives such as sodium usnate in various conditions is another area of research. A study explored the thermostability of sodium usnate in dilute aqueous solutions at different pH levels and temperatures. This research is crucial for understanding the conditions under which usnate derivatives can be stored and used effectively (Coiffard et al., 1998).
properties
Product Name |
(S)-usnate |
|---|---|
Molecular Formula |
C18H14O7-2 |
Molecular Weight |
342.3 g/mol |
IUPAC Name |
(9aS)-4,8-diacetyl-7-hydroxy-2,9a-dimethyl-9-oxodibenzofuran-1,3-diolate |
InChI |
InChI=1S/C18H16O7/c1-6-14(22)12(8(3)20)16-13(15(6)23)18(4)10(25-16)5-9(21)11(7(2)19)17(18)24/h5,21-23H,1-4H3/p-2/t18-/m1/s1 |
InChI Key |
WEYVVCKOOFYHRW-GOSISDBHSA-L |
Isomeric SMILES |
CC1=C(C(=C2C(=C1[O-])[C@]3(C(=CC(=C(C3=O)C(=O)C)O)O2)C)C(=O)C)[O-] |
Canonical SMILES |
CC1=C(C(=C2C(=C1[O-])C3(C(=CC(=C(C3=O)C(=O)C)O)O2)C)C(=O)C)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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